Cas no 2228097-23-0 (methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate
• CAS No: 2228097-23-0
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5938947
• PubChem ID: 165648360
• Update Time: 2025-05-28

methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate
• EN300-1734955
• 2228097-23-0

• Inchi： 1S/C14H27NO2/c1-13(2)8-6-7-10(9-13)14(3,4)11(15)12(16)17-5/h10-11H,6-9,15H2,1-5H3
• InChI Key： WJESWNQFXNAPFR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1CCCC(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate

Exploring the Unique Properties and Applications of Methyl 2-Amino-3-(3,3-Dimethylcyclohexyl)-3-Methylbutanoate (CAS No. 2228097-23-0)

In the ever-evolving landscape of specialty chemicals, methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate (CAS No. 2228097-23-0) has emerged as a compound of significant interest. This ester derivative, characterized by its unique cyclohexyl and methyl-substituted structure, is gaining attention in pharmaceutical research, fragrance formulation, and advanced material science. The compound's sterically hindered design and chiral center contribute to its distinctive reactivity profile, making it a valuable intermediate in asymmetric synthesis.

Recent trends in green chemistry and sustainable synthesis have put compounds like methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate in the spotlight. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, especially in the development of CNS-targeting therapeutics. The 3,3-dimethylcyclohexyl moiety provides enhanced lipophilicity, which is crucial for blood-brain barrier penetration – a hot topic in neurological drug development discussions across scientific forums.

The fragrance industry has shown growing interest in this compound due to its structural similarity to amber-like odorants. Perfumers are exploring its potential as a long-lasting fragrance fixative, with particular attention to how the steric effects of the dimethylcyclohexyl group influence volatility and scent profile. This aligns with current consumer demands for sustainable luxury ingredients that offer both performance and environmental compatibility.

From a synthetic chemistry perspective, the methyl ester functionality in CAS 2228097-23-0 provides versatile handles for further transformations. The compound's α-amino acid ester structure makes it particularly valuable for peptide mimetics development – an area seeing explosive growth in therapeutic applications. Recent publications have highlighted its utility in constructing conformationally constrained analogs of bioactive peptides, addressing the pharmaceutical industry's need for more metabolically stable compounds.

Analytical characterization of methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate presents interesting challenges and opportunities. The compound's chirality and steric congestion require advanced techniques like chiral HPLC and NMR spectroscopy for proper analysis. These aspects are particularly relevant given the current emphasis on quality by design (QbD) principles in chemical manufacturing, where thorough understanding of structural properties is paramount.

In material science applications, researchers are investigating how the bulky cyclohexyl group in this compound might influence polymer properties when incorporated as a monomer. Early studies suggest potential for creating high-performance polymers with unique thermal and mechanical characteristics. This aligns with industry trends toward specialty materials for advanced technologies like flexible electronics and high-barrier packaging.

The safety profile and environmental fate of methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate are subjects of ongoing research, particularly in light of increasing regulatory focus on chemical sustainability. Preliminary biodegradation studies indicate that the steric protection of the ester group may influence degradation pathways – a crucial consideration for companies developing eco-friendly chemical solutions.

As the scientific community continues to explore CAS 2228097-23-0, its potential applications in catalysis are coming to light. The compound's ability to act as a chiral auxiliary or ligand precursor in asymmetric transformations is particularly promising, meeting the growing demand for stereoselective synthesis methods in pharmaceutical production. This positions the compound at the intersection of several cutting-edge research areas in modern synthetic chemistry.

Looking ahead, the development of scalable synthetic routes to methyl 2-amino-3-(3,3-dimethylcyclohexyl)-3-methylbutanoate remains a key challenge and opportunity. Process chemists are exploring continuous flow methods and catalytic amination strategies to improve efficiency and sustainability – topics that dominate current discussions in process chemistry circles. These advancements could significantly impact the compound's commercial viability across multiple industries.